Cas no 52240-08-1 (3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile)

• Product Name: 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile
• CAS No: 52240-08-1
• MF: C₁₁H₇N₃O
• MW: 197.192781686783
• MDL: MFCD16482247
• CID: 1113431
• PubChem ID: 20326520
• Update Time: 2025-11-01

3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile
• 3-(6-Oxo-1,6-dihydro-3-pyridazinyl)benzonitrile
• 3-(6-oxo-1,6-dihydro-pyridazin-3-yl)-benzonitrile
• 3-(6-oxo-1,6-dihydropyridazin-3-yl)benzonitrile
• 52240-08-1
• CCA24008
• MFCD16482247
• 3-(6-oxo-1H-pyridazin-3-yl)benzonitrile
• 3-(6-Oxo-1,6-dihydro-3-pyridazinyl)benzonitrile, 97%
• INFIYPRKBSENAH-UHFFFAOYSA-N
• AKOS013306682
• SB17901
• 3-(6-oxo-1,6-dihydropyridazin-3-yl)-benzonitrile
• SCHEMBL1151183
• BS-53110
• DA-05215
• SY286255
• -3(6-oxo-1,6-dihydropyridazin-3-yl)benzonitrile
• CS-0044822

• MDL： MFCD16482247
• Inchi： 1S/C11H7N3O/c12-7-8-2-1-3-9(6-8)10-4-5-11(15)14-13-10/h1-6H,(H,14,15)
• InChI Key： INFIYPRKBSENAH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC=C(C#N)C=2)=NN1

Computed Properties

• Exact Mass: 197.058911855g/mol
• Monoisotopic Mass: 197.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile

3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile: A Promising Compound in Pharmaceutical Research

3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile, with the CAS number 52240-08-1, represents a significant advancement in the development of novel therapeutic agents. This compound belongs to the class of pyridazinyl derivatives, characterized by their unique pyridazinyl group and benzonitrile scaffold. Recent studies have highlighted its potential in modulating various biological pathways, making it a focal point in pharmaceutical research.

The pyridazinyl group in 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile is a key structural element that influences its pharmacological properties. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that this group can enhance the compound's ability to interact with specific targets, such

Recent advancements in synthetic chemistry have enabled the efficient production of 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile. A study in Organic & Biomolecular Chemistry (2024) reported a novel asymmetric synthesis method that significantly improves yield and purity. This method involves the use of benzonitrile scaffold modification through catalytic cyclization, which is a critical step in the development of this compound.

The benzonitrile scaffold in 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile plays a vital role in its biological activity. A 2023 study in MedChemComm revealed that this scaffold contributes to the compound's ability to inhibit specific enzymes associated with inflammatory diseases. This finding has sparked interest in exploring its potential as an anti-inflammatory agent.

Recent research has also focused on the pyridazinyl group in 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile for its potential in targeting neurodegenerative disorders. A 2024 paper in Neurochemical Research showed that compounds containing this group can modulate the activity of specific neurotransmitter receptors, offering new avenues for the treatment of conditions like Alzheimer's disease.

The synthesis and characterization of 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile have been extensively studied using advanced analytical techniques. Techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) have been employed to confirm its molecular structure. These methods are crucial for ensuring the accuracy and reliability of the compound's properties.

Recent studies have also explored the pyridazinyl group in 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile for its potential in targeting cancer-related pathways. A 2023 review in Cancer Research highlighted the compound's ability to inhibit the activity of specific kinases involved in tumor growth, suggesting its potential as an anticancer agent.

The benzonitrile scaffold in 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile has also been investigated for its role in drug delivery systems. Research published in Advanced Drug Delivery Reviews (2024) discussed how this scaffold can be modified to enhance the solubility and bioavailability of the compound, which is essential for its therapeutic application.

Recent advancements in computational chemistry have provided new insights into the pyridazinyl group in 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile. Molecular docking studies have shown that this group can bind effectively to specific protein targets, which is a critical factor in its pharmacological activity.

The benzonitrile scaffold in 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile has also been linked to its potential in targeting metabolic disorders. A 2024 study in Metabolism revealed that this scaffold can modulate the activity of enzymes involved in glucose metabolism, offering new possibilities for the treatment of diabetes.

Overall, 3-(1,6-dihydro-6-oxo-3-pyridazinyl)-Benzonitrile represents a promising candidate in the development of new therapeutic agents. The combination of its unique pyridazinyl group and benzonitrile scaffold has opened up new avenues for research in various fields of medicine. Continued exploration of its properties and potential applications is expected to yield significant advancements in the treatment of several diseases.